Cas no 2171536-19-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclopent-3-en-1-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclopent-3-en-1-yl)carbamoylbutanoic acid
• CAS No: 2171536-19-7
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6307079
• PubChem ID: 165822527
• Update Time: 2025-10-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclopent-3-en-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclopent-3-en-1-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-methylcyclopent-3-en-1-yl)carbamoyl]butanoic acid
• EN300-1534452
• 2171536-19-7

• Inchi： 1S/C26H28N2O5/c1-26(14-6-7-15-26)28-24(31)22(12-13-23(29)30)27-25(32)33-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-11,21-22H,12-16H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： JPYWJKKNICZJRU-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC1(C)CC=CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclopent-3-en-1-yl)carbamoylbutanoic acid

Research Brief on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclopent-3-en-1-yl)carbamoylbutanoic acid (CAS: 2171536-19-7)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclopent-3-en-1-yl)carbamoylbutanoic acid (CAS: 2171536-19-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentenyl moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development.

Recent studies have focused on the synthesis and functionalization of this compound, leveraging its Fmoc-protected amino acid derivative properties. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. The incorporation of the 1-methylcyclopent-3-en-1-yl carbamoyl moiety introduces additional steric and electronic effects, which can influence the compound's reactivity and binding affinity in biological systems.

One of the key findings from recent research is the compound's role as a building block for the development of novel peptide-based therapeutics. Its structural complexity allows for the introduction of diverse functional groups, enabling the design of peptides with enhanced stability, bioavailability, and target specificity. For instance, studies have demonstrated its application in the synthesis of cyclic peptides, which are increasingly being explored as potential therapeutics due to their improved metabolic stability and binding properties compared to linear peptides.

In addition to its utility in peptide synthesis, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclopent-3-en-1-yl)carbamoylbutanoic acid has been investigated for its potential in drug delivery systems. The Fmoc group's hydrophobicity and the cyclopentenyl moiety's conformational flexibility make this compound an attractive candidate for the development of self-assembling drug carriers. Recent in vitro studies have shown that derivatives of this compound can form stable nanostructures, such as hydrogels and micelles, which can encapsulate and deliver hydrophobic drugs with high efficiency.

Furthermore, the compound's biological activity has been explored in the context of enzyme inhibition. Preliminary results indicate that it may act as an inhibitor for certain proteases and kinases, making it a valuable scaffold for the development of enzyme-targeted therapies. Molecular docking studies have revealed that the compound's unique structure allows it to interact with the active sites of these enzymes, potentially leading to the design of more potent and selective inhibitors.

Despite these promising findings, challenges remain in the optimization of this compound for clinical applications. Issues such as solubility, stability, and scalability of synthesis need to be addressed to fully realize its potential. Ongoing research is focused on modifying the compound's structure to improve these properties while retaining its beneficial characteristics.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methylcyclopent-3-en-1-yl)carbamoylbutanoic acid (CAS: 2171536-19-7) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and enzyme inhibition highlight its potential as a valuable tool for the development of next-generation therapeutics. Continued research and optimization will be essential to unlock its full potential and translate these findings into clinically relevant solutions.